Cas no 2503155-18-6 (rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate)

• Product Name: rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate
• CAS No: 2503155-18-6
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD32859669
• CID: 5670645
• PubChem ID: 125515132
• Update Time: 2025-06-25

rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(3S,5R)-5-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• 2503155-18-6
• EN300-27147574
• rac-tert-butyl N-[(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-yl]carbamate
• rac-tert-butyl N-(3R,5S)-5-(trifluoromethyl)pyrrolidin-3-ylcarbamate

• MDL： MFCD32859669
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-6-4-7(14-5-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3,(H,15,16)/t6-,7+/m0/s1
• InChI Key： WNPVAPDWIRUISO-NKWVEPMBSA-N
• SMILES： FC([C@H]1C[C@@H](CN1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 288.5±40.0 °C(Predicted)
• pka: 11.78±0.40(Predicted)